Cas no 1337511-40-6 (3-(2-methoxy-3-methylphenyl)methylpiperidine)

• Product Name: 3-(2-methoxy-3-methylphenyl)methylpiperidine
• CAS No: 1337511-40-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6483730
• PubChem ID: 84786975
• Update Time: 2025-05-25

3-(2-methoxy-3-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-3-methylphenyl)methylpiperidine
• EN300-1785099
• 3-[(2-methoxy-3-methylphenyl)methyl]piperidine
• 1337511-40-6

• Inchi： 1S/C14H21NO/c1-11-5-3-7-13(14(11)16-2)9-12-6-4-8-15-10-12/h3,5,7,12,15H,4,6,8-10H2,1-2H3
• InChI Key： VFARRPVAOQWWDL-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CC1CNCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-methoxy-3-methylphenyl)methylpiperidine

3-(2-Methoxy-3-Methylphenyl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 1337511-40-6, commonly referred to as 3-(2-methoxy-3-methylphenyl)methylpiperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The 2-methoxy and 3-methyl substituents on the phenyl ring contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with therapeutic potential. The methyl group attached to the piperidine nitrogen in this compound adds another layer of complexity, influencing its reactivity and stability. Researchers have explored the synthesis of this compound through various methods, including nucleophilic substitution and coupling reactions, which have been optimized to improve yield and purity.

The phenyl group in 3-(2-methoxy-3-methylphenyl)methylpiperidine plays a crucial role in determining its pharmacokinetic properties. The methoxy group at position 2 introduces electron-donating effects, which can enhance the compound's solubility and bioavailability. Conversely, the methyl group at position 3 imparts steric hindrance, which may influence the compound's interaction with biological targets such as enzymes or receptors.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that 3-(2-methoxy-3-methylphenyl)methylpiperidine exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. This has led to further investigations into its efficacy in animal models of Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis as an intermediate. Its ability to undergo various transformations, such as oxidation and cyclization reactions, makes it a valuable building block in organic chemistry. Researchers have explored its use in constructing complex molecular frameworks, including those with potential applications in agrochemicals and materials science.

The synthesis of 3-(2-methoxy-3-methylphenyl)methylpiperidine has been a topic of interest for chemists due to the challenges posed by the stereochemistry of the piperidine ring. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for its use in chiral drug development.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methoxy group significantly affects the electron distribution across the molecule, which could influence its interactions with biomolecules.

In conclusion, 3-(2-methoxy-3-methylphenyl)methylpiperidine is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and chemical properties make it an attractive candidate for further exploration in drug discovery and chemical synthesis.